Cas no 592533-90-9 ((3As,4R,6S,6aR)-6-amino-2,2-dimethyl-hexahydrocyclopenta[d][1,3]dioxol-4-ol)

• Product Name: (3As,4R,6S,6aR)-6-amino-2,2-dimethyl-hexahydrocyclopenta[d][1,3]dioxol-4-ol
• CAS No: 592533-90-9
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 1614001
• PubChem ID: 12994234
• Update Time: 2024-11-03

(3As,4R,6S,6aR)-6-amino-2,2-dimethyl-hexahydrocyclopenta[d][1,3]dioxol-4-ol Chemical and Physical Properties

Names and Identifiers

• (3As,4R,6S,6Ar)-6-Aminotetrahydro-2,2-Dimethyl-4H-Cyclopenta-1,3-Dioxol-4-Ol
• (3aS,4R,6S,6aR)-6-amino-2,2-dimethyltetrahydro-3aH-cyclopenta[d][1,3]dioxol-4-ol
• (3aS,4R,6S,6aR)-6-amino-2,2-dimethyl-hexahydrocyclopenta[d][1,3]dioxol-4-ol
• (3aS,4R,6S,6aR)-6-amino-2,2-dimethyl-4,5,6,6a-tetrahydro-3aH-cyclopenta[d][1,3]dioxol-4-ol
• SB15970
• (1alpha,5alpha)-3,3-Dimethyl-8alpha-amino-2,4-dioxabicyclo[3.3.0]octane-6alpha-ol
• DB-179196
• (3aS,4R,6S,6aR)-6-amino-2,2-dimethyltetrahydro-4H-cyclopenta[d][1,3]dioxol-4-ol
• CS-0007123
• rel-(3aR,4S,6R,6aS)-6-Aminotetrahydro-2,2-dimethyl-4H-cyclopenta-1,3-dioxol-4-ol
• 4H-Cyclopenta-1,3-dioxol-4-ol, 6-aminotetrahydro-2,2-dimethyl-, (3aalpha,4alpha,6alpha,6aalpha)-(+/-)-
• P14049
• 6-Aminotetrahydro-2,2-dimethyl-4H-cyclopenta-1,3-dioxol-4-ol, (3aR,4S,6R,6aS)-rel-
• 4H-Cyclopenta-1,3-dioxol-4-ol, 6-aminotetrahydro-2,2-dimethyl-, (3aR,4S,6R,6aS)-rel-
• 592533-90-9
• SCHEMBL1834044
• 88756-83-6
• LYA6T9A95P
• (3As,4R,6S,6aR)-6-amino-2,2-dimethyl-hexahydrocyclopenta[d][1,3]dioxol-4-ol

• Inchi： 1S/C8H15NO3/c1-8(2)11-6-4(9)3-5(10)7(6)12-8/h4-7,10H,3,9H2,1-2H3/t4-,5+,6+,7-/m0/s1
• InChI Key： AXPYGRDXRLICKY-WNJXEPBRSA-N
• SMILES： O1C(C)(C)O[C@H]2[C@@H](C[C@@H]([C@@H]12)N)O

Computed Properties

• Exact Mass: 173.10519334 g/mol
• Monoisotopic Mass: 173.10519334 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 64.7
• Molecular Weight: 173.21

Experimental Properties

• Density: 1.170±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: NA
• Boiling Point: 288.0±40.0 ºC (760 Torr),
• Flash Point: 128.0±27.3 ºC,
• Solubility: Soluble (197 g/l) (25 º C),
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

(3As,4R,6S,6aR)-6-amino-2,2-dimethyl-hexahydrocyclopenta[d][1,3]dioxol-4-ol Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT